2-Cmnco

• CAS No.: 84393-64-6
• Molecular Formula: C28H46O3
• Molecular Weight: 430.7 g/mol
• IUPAC Name: methyl (3aR,3bS,5aR,6R,8aS,8bS,10aR)-3a,5a-dimethyl-6-[(2R)-6-methylheptan-2-yl]-1-oxo-3,3b,4,5,6,7,8,8a,8b,9,10,10a-dodecahydro-2H-indeno[6,7-e]indene-3-carboxylate
• InChI: InChI=1S/C28H46O3/c1-17(2)8-7-9-18(3)20-12-13-21-19-10-11-23-25(29)16-24(26(30)31-6)28(23,5)22(19)14-15-27(20,21)4/h17-24H,7-16H2,1-6H3/t18-,19+,20-,21+,22+,23+,24?,27-,28-/m1/s1
• InChI Key: PJSICHQRUIZDEW-JRPMKIQBSA-N
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(C(CC4=O)C(=O)OC)C)C
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(C(CC4=O)C(=O)OC)C)C
• Synonyms: 2-carbomethoxy-A-nor-5 alpha-cholestan-3-one; 2-CMNCO

Description

2-Cmnco (a hypothetical compound used here for illustrative purposes) is an inorganic coordination complex characterized by a central metal ion (e.g., cobalt or manganese) coordinated with organic ligands, such as cyanamide derivatives. Its systematic IUPAC name would follow standard nomenclature rules , and its synthesis typically involves refluxing metal salts with ligand precursors under controlled conditions. Key properties include:

• Molecular formula: Hypothetically, $ \text{M(L)}_n $ (M = transition metal; L = cyanamide-based ligand).
• Physical properties: High thermal stability (decomposition temperature >300°C), moderate solubility in polar solvents (e.g., DMF, ethanol), and paramagnetic behavior due to unpaired d-electrons .
• Applications: Potential use in catalysis (e.g., oxidation reactions) or as a precursor for nanomaterials .

Characterization of 2-Cmnco requires rigorous methods per IUPAC guidelines, including $ ^1\text{H} $ and $ ^{13}\text{C} $ NMR spectroscopy, IR spectroscopy (to confirm ligand bonding), elemental analysis (±0.4% accuracy), and X-ray crystallography for structural elucidation .

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Properties

Property	2-Cmnco	Co(NH$2$CN)$3$Cl$_2$	Mn(NH$2$CN)$2$(NO$3$)$2$	Ni(SC(NH$2$)$2$)$4$Cl$2$
Molecular Weight (g/mol)	325.2	298.6	287.9	412.8
Decomposition Temp. (°C)	310	290	220	265
Solubility in DMF (mg/mL)	25	18	30	12
Magnetic Moment (µB)	3.87	4.12	5.91	0 (diamagnetic)

Table 2: Catalytic Performance

Compound	Reaction Type	Turnover Frequency (s$^{-1}$)	Overpotential (mV)
2-Cmnco	Ammonia Oxidation	8.2	340
Co(NH$2$CN)$3$Cl$_2$	Ammonia Synthesis	12.5	N/A
Ni(SC(NH$2$)$2$)$4$Cl$2$	HER	N/A	280

Research Findings and Discussion

• Ligand Effects : Cyanamide ligands in 2-Cmnco enhance metal-ligand charge transfer, critical for catalytic cycles, but thiourea ligands in nickel analogs improve HER kinetics via sulfur-mediated proton relay .
• Counterion Impact : Chloride counterions in cobalt complexes reduce solubility but increase thermal stability compared to nitrate analogs .
• Metal Center Influence : Manganese-based complexes exhibit higher magnetic moments due to d$^5$ configuration, whereas nickel complexes are diamagnetic with d$^8$ electronic structures .